4-METHYLUMBELLIFERYL-2-ACETAMIDO-2-DEOXY-6-SULPHATE-BETA-D-GLUCOPYRANOSIDE
4-METHYLUMBELLIFERYL-2-ACETAMIDO-2-DEOXY-6-SULPHATE-BETA-D-GLUCOPYRANOSIDE
Brand Name:
Vulcanchem
CAS No.:
142439-99-4
VCID:
VC0114925
InChI:
InChI=1S/C18H21NO11S.Na/c1-8-5-14(21)29-12-6-10(3-4-11(8)12)28-18-15(19-9(2)20)17(23)16(22)13(30-18)7-27-31(24,25)26;/h3-6,13,15-18,22-23H,7H2,1-2H3,(H,19,20)(H,24,25,26);/q;+1/p-1/t13-,15-,16-,17-,18-;/m1./s1
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COS(=O)(=O)[O-])O)O)NC(=O)C.[Na+]
Molecular Formula:
C18H20NO11S.Na
Molecular Weight:
481.41
4-METHYLUMBELLIFERYL-2-ACETAMIDO-2-DEOXY-6-SULPHATE-BETA-D-GLUCOPYRANOSIDE
CAS No.: 142439-99-4
Main Products
VCID: VC0114925
Molecular Formula: C18H20NO11S.Na
Molecular Weight: 481.41
| CAS No. | 142439-99-4 |
|---|---|
| Product Name | 4-METHYLUMBELLIFERYL-2-ACETAMIDO-2-DEOXY-6-SULPHATE-BETA-D-GLUCOPYRANOSIDE |
| Molecular Formula | C18H20NO11S.Na |
| Molecular Weight | 481.41 |
| IUPAC Name | sodium;[(2R,3S,4R,5R,6S)-5-acetamido-3,4-dihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl sulfate |
| Standard InChI | InChI=1S/C18H21NO11S.Na/c1-8-5-14(21)29-12-6-10(3-4-11(8)12)28-18-15(19-9(2)20)17(23)16(22)13(30-18)7-27-31(24,25)26;/h3-6,13,15-18,22-23H,7H2,1-2H3,(H,19,20)(H,24,25,26);/q;+1/p-1/t13-,15-,16-,17-,18-;/m1./s1 |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COS(=O)(=O)[O-])O)O)NC(=O)C.[Na+] |
| PubChem Compound | 44891071 |
| Last Modified | Nov 11 2021 |
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